Cas no 1261567-56-9 (Methyl 6-chloro-5-(2,4,5-trichlorophenyl)picolinate)

• Product name: Methyl 6-chloro-5-(2,4,5-trichlorophenyl)picolinate
• CAS No: 1261567-56-9
• MF: C₁₃H₇Cl₄NO₂
• MW: 351.012179613113
• CID: 4969827

Methyl 6-chloro-5-(2,4,5-trichlorophenyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-5-(2,4,5-trichlorophenyl)picolinate

• Inchi： 1S/C13H7Cl4NO2/c1-20-13(19)11-3-2-6(12(17)18-11)7-4-9(15)10(16)5-8(7)14/h2-5H,1H3
• InChI Key： MQZIUQGPDADEFA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C(=NC(C(=O)OC)=CC=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 357
• Topological Polar Surface Area: 39.2
• XLogP3: 5.5

Additional information on Methyl 6-chloro-5-(2,4,5-trichlorophenyl)picolinate

Research Brief on Methyl 6-chloro-5-(2,4,5-trichlorophenyl)picolinate (CAS: 1261567-56-9)

Methyl 6-chloro-5-(2,4,5-trichlorophenyl)picolinate (CAS: 1261567-56-9) is a chemical compound of significant interest in the field of agrochemical and pharmaceutical research. Recent studies have focused on its potential applications as a key intermediate in the synthesis of novel pesticides and bioactive molecules. This research brief consolidates the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

The compound belongs to the picolinate ester family, characterized by the presence of multiple chlorine substituents on both the phenyl and pyridine rings. These structural features contribute to its unique physicochemical properties, including enhanced lipophilicity and stability, which are crucial for its biological activity. Recent synthetic efforts have optimized the production of Methyl 6-chloro-5-(2,4,5-trichlorophenyl)picolinate, achieving higher yields and purity through improved catalytic processes and greener solvents.

In agrochemical research, Methyl 6-chloro-5-(2,4,5-trichlorophenyl)picolinate has shown promise as a precursor for developing next-generation herbicides. Studies indicate that derivatives of this compound exhibit potent inhibitory effects on key enzymes involved in plant growth, such as acetolactate synthase (ALS). Field trials have demonstrated its efficacy in controlling resistant weed species, with minimal environmental impact due to its targeted mode of action.

Pharmaceutical investigations have explored the compound's potential as a scaffold for designing antimicrobial and anti-inflammatory agents. Preliminary in vitro assays reveal that certain analogs exhibit moderate activity against Gram-positive bacteria and fungi. Molecular docking studies suggest that the trichlorophenyl moiety enhances binding affinity to microbial protein targets, warranting further structure-activity relationship (SAR) studies.

Recent advancements in analytical techniques, such as HPLC-MS and NMR spectroscopy, have enabled precise characterization of Methyl 6-chloro-5-(2,4,5-trichlorophenyl)picolinate and its metabolites. These tools are critical for understanding its environmental fate and toxicological profile. Regulatory assessments are ongoing to evaluate its safety for commercial applications.

Future research directions include exploring the compound's utility in drug discovery programs and developing more sustainable synthetic routes. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into practical applications. This brief underscores the compound's versatility and its growing importance in chemical biology and medicinal chemistry.